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For the modern researcher, scientist, or drug development professional, Next-Generation

Sequencing (NGS) has become an indispensable tool, enabling unprecedented insights into

genomics. At the heart of the dominant sequencing-by-synthesis (SBS) platforms lies a critical

piece of chemical innovation: the reversible terminator. This guide provides an in-depth

comparative analysis of the different reversible terminator chemistries, their mechanisms,

performance, and the profound impact they have on the quality and scope of sequencing data.

Unlike the irreversible chain-terminating dideoxynucleotides used in Sanger sequencing,

reversible terminators are nucleotide analogs that temporarily halt DNA synthesis.[1][2] They

possess a blocking group—typically on the 3'-hydroxyl (3'-OH)—that prevents the DNA

polymerase from adding the next nucleotide.[2] After the incorporated nucleotide is identified by

its fluorescent signal, this blocking group is chemically or photolytically cleaved, regenerating a

free 3'-OH and allowing the next synthesis cycle to begin.[3][4] This cyclical process of

incorporation, detection, and cleavage is the engine of modern high-throughput sequencing.
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Reversible terminators can be broadly classified into two major categories based on the

location and nature of the terminating modification.[3][5][6] This fundamental design choice

dictates the enzymatic and chemical environment of the sequencing reaction, influencing

everything from polymerase compatibility to read length.
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Caption: Classification of Reversible Terminators for NGS.
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The 3'-O-Blocked Strategy: Direct and Effective
Termination
The most widely adopted strategy involves attaching a removable blocking group directly to the

3'-OH of the deoxyribose sugar.[2] This provides a direct and highly effective steric hindrance,

preventing DNA polymerase from forming the subsequent phosphodiester bond.[3][6] This

class of terminators is credited with achieving nearly perfect termination, a critical factor for

maintaining signal synchrony across millions of parallel reactions.[4][7]

Key Chemistries and Comparative Analysis
Three major 3'-O-blocked chemistries have been commercialized and extensively validated in

the field.
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Feature 3'-O-azidomethyl 3'-O-allyl 3'-O-amino (ONH2)

Developer / Platform Illumina / Solexa[3][7]
Jingyue Ju et al.[3][7]

[8]

Steven A. Benner et

al. / Polonator[3][7]

Blocking Group -CH₂N₃ -CH₂CH=CH₂ -NH₂

Cleavage Chemistry

Tris(2-

carboxyethyl)phosphin

e (TCEP)[9]

Palladium (Pd)

catalyzed

deallylation[10][11]

Sodium Nitrite[9]

Blocking Efficiency
Reported as nearly

100%[4][7]
High

Reported as nearly

100%[4][7]

Cleavage Efficiency

High, but incomplete

cleavage is a source

of phasing error.[12]

High, requires careful

removal of palladium

catalyst.

High

Molecular "Scar"

A residual chemical

group remains on the

base after fluorophore

cleavage.[3][13][14]

A residual linker

remains on the base.

A residual linker

remains on the base.

Typical Read Length

100-150 bp

(historically, now

longer with improved

chemistry)[3][7]

40-50 bp[3][7] 40-50 bp[3][7]

Causality Behind Experimental Choices: The choice of the 3'-O-azidomethyl group by Illumina

was pivotal. Its small size makes it a more acceptable substrate for the engineered DNA

polymerases, and the TCEP cleavage chemistry is robust and effective in the aqueous

environment of the flow cell.[15][16] However, a persistent challenge with all SBS chemistries is

the accumulation of "molecular scars."[3][13] After the fluorophore is cleaved from the

nucleobase, a small linker molecule remains.[14] Over many cycles, the accumulation of these

scars can create steric hindrance, impeding the polymerase and contributing to signal decay,

which ultimately limits read length.[3]
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The 3'-Unblocked Strategy: Enhancing Polymerase
Compatibility
An alternative approach leaves the critical 3'-OH group unmodified, a design choice intended to

make the nucleotide a more "natural" and readily accepted substrate for DNA polymerase.[3][5]

In this strategy, termination is achieved by attaching a bulky, cleavable fluorescent dye to the

nucleobase, which sterically prevents the polymerase from incorporating a subsequent

nucleotide.[3][6]

Key Chemistries and Comparative Analysis
This class is primarily represented by two innovative approaches.

Feature Virtual Terminator Lightning Terminator™

Developer Helicos BioSciences[3][8][17]
Michael L. Metzker et al.[3][8]

[9]

Termination Mechanism

A large inhibitor dye molecule

attached to the base acts as

the terminator.[3][17]

A terminating 2-nitrobenzyl

moiety is attached to the

nucleobase.[9]

Cleavage Method
Chemical cleavage of the

inhibitor-dye.[17]

Photocleavage with UV light.

[3][4][8]

Polymerase Acceptance
Higher, due to the free 3'-OH.

[3][5]

Higher, due to the free 3'-OH.

[9]

Termination Efficiency

Generally considered less

complete than 3'-O-blocking,

posing a risk for homopolymer

regions.[5]

High, with a "molecular tuning"

effect reported to improve

fidelity.[9]

Key Advantage

Avoids direct modification of

the sugar, potentially improving

incorporation kinetics.

Fast incorporation rates (35-45

nt/s) and improved fidelity.[9]

Expert Insights: The primary advantage of the 3'-unblocked approach is improved enzymatic

performance. Polymerases have evolved to be highly sensitive to modifications at the 3'-
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position, and leaving it untouched can result in faster and more efficient incorporation.[3][9] The

"Lightning Terminators™," for example, demonstrated catalytic efficiencies comparable to

natural nucleotides.[9] The trade-off, however, can be termination efficiency. If the bulky group

on the base is not a perfect barrier, the polymerase might incorporate a second nucleotide,

particularly in homopolymer regions (e.g., AAAAA), leading to insertion or deletion errors.

Performance Metrics: A Head-to-Head Comparison
The ultimate value of a reversible terminator is defined by its performance within the complex

choreography of a sequencing run. Key metrics determine the quality, length, and accuracy of

the final data.

Incorporation Kinetics and Fidelity
The speed and accuracy with which a DNA polymerase incorporates a modified nucleotide are

paramount.

3'-O-Blocked Terminators: These require heavily engineered polymerases (such as a

modified 9°N DNA polymerase used by Illumina) that can accommodate the modification at

the 3'-OH position.[3][7] While incorporation is highly efficient, it is generally slower than with

natural nucleotides.

3'-Unblocked Terminators: These exhibit superior incorporation kinetics. Studies on Lightning

Terminators™ showed maximum incorporation rates (k_pol) of 35-45 nucleotides per

second, significantly faster than many 3'-O-blocked counterparts and comparable to the

fastest NGS chemistries.[9]

Cleavage Efficiency and Phasing
Incomplete cleavage of the blocking group or the fluorophore is a primary cause of "phasing"

errors. If a fraction of strands in a cluster fail to deblock, they fall out of sync with the current

incorporation cycle, leading to a mixed signal that degrades data quality over the length of the

read. All commercial systems have optimized their cleavage chemistries to be highly efficient,

but even a fractional inefficiency per cycle compounds to limit the practical read length.[12]

Impact on Read Length and Accuracy
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The interplay of incorporation efficiency, cleavage efficiency, and the accumulation of molecular

scars directly limits read length.

Illumina (3'-O-azidomethyl): This chemistry has been refined over many years to balance

these factors effectively, historically producing reads of 100-150 bp and now extending

further.[3][7] The accuracy is exceptionally high, with the majority of bases achieving a Q30

score (99.9% accuracy).[18]

PacBio (SMRT Sequencing): While not using reversible terminators in the same cyclical way,

PacBio's SMRT technology provides a useful contrast. It uses a polymerase to sequence

single molecules in real-time, generating very long reads (10,000-30,000 bp).[19][20] While

raw accuracy was historically lower, its HiFi circular consensus sequencing now also

achieves >99.9% accuracy, demonstrating an alternative path to long, accurate reads.[19]

[21]

Standard Protocol: Sequencing-by-Synthesis Cycle
The following protocol outlines the core, self-validating steps in a typical NGS workflow using

3'-O-blocked reversible terminators. Each step is a prerequisite for the next, ensuring the

integrity of the base call.
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SBS Cycle Workflow

1. Incorporation
Add polymerase and 4 fluorescently

labeled reversible terminators.

2. Termination & Wash
Single base is added, halting synthesis.

Unincorporated nucleotides are washed away.

3. Imaging
Flow cell is imaged.

Fluorescent signal identifies
the incorporated base.

4. Cleavage & Deblocking
Fluorophore and 3'-O-blocker

are chemically removed.
3'-OH is regenerated.

  Next Cycle

Click to download full resolution via product page

Caption: The core cycle of Sequencing-by-Synthesis (SBS).

Step-by-Step Methodology
Template Immobilization: DNA library fragments are immobilized on a solid support, typically

a flow cell, and amplified to form distinct clusters.[3]

Incorporation: A reaction mix containing a DNA polymerase and a cocktail of four dNTPs (A,

C, G, T) is introduced. Each dNTP is modified with a unique fluorescent dye and a 3'-O

blocking group (e.g., 3'-O-azidomethyl).[3][4] The polymerase incorporates the

complementary nucleotide to the template strand.
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Termination: The 3'-O blocking group ensures that only a single nucleotide is added per

cycle.[3][4]

Washing: Unincorporated nucleotides are washed away from the flow cell to eliminate

background signal.[3]

Imaging: The flow cell is excited by a laser, and the emitted fluorescence from each cluster is

captured. The color of the fluorescence identifies which base (A, C, G, or T) was

incorporated.

Cleavage: A chemical reagent (e.g., TCEP for 3'-O-azidomethyl terminators) is introduced to

the flow cell. This step performs two critical functions:

It cleaves the fluorescent dye from the nucleotide.

It removes the 3'-O blocking group, regenerating a free 3'-OH.[3][4]

Washing: Cleavage reagents and the cleaved fluorophores are washed away.

Cycle Repetition: The system is now ready for the next cycle, returning to Step 2 to

incorporate the next base. This process is repeated for a specified number of cycles,

determining the DNA sequence one base at a time.[3][4]

Conclusion
The evolution of reversible terminator chemistry has been a driving force in the NGS revolution.

The dominant 3'-O-blocked strategy, particularly the 3'-O-azidomethyl chemistry used by

Illumina, provides a robust and highly accurate system that has become the gold standard for

short-read sequencing. Its success lies in achieving a near-perfect termination, which is

essential for maintaining synchronicity in massively parallel systems.

The alternative 3'-unblocked strategy offers compelling advantages in enzymatic compatibility

and incorporation speed, making the nucleotides more "polymerase-friendly." While this

approach has shown promise for increased speed and fidelity, it faces the challenge of

ensuring complete termination to avoid errors in homopolymeric regions.
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For the researcher, understanding the fundamental chemistry underpinning their sequencing

platform is not merely academic. It informs experimental design, provides context for data

quality assessment, and offers insight into the inherent limitations of the technology. As new

generations of sequencing platforms emerge, they will undoubtedly be built upon further

innovations in the elegant and powerful concept of the reversible terminator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. What is a reversible terminator used in next-generation sequencing (NGS)? | AAT
Bioquest [aatbio.com]

2. geneticeducation.co.in [geneticeducation.co.in]

3. The History and Advances of Reversible Terminators Used in New Generations of
Sequencing Technology - PMC [pmc.ncbi.nlm.nih.gov]

4. Reversible Sequence Terminators for Next-generation Sequencing by Synthesis
[biosyn.com]

5. What types of reversible terminators are available for next-generation sequencing (NGS)?
| AAT Bioquest [aatbio.com]

6. m.youtube.com [m.youtube.com]

7. academic.oup.com [academic.oup.com]

8. researchgate.net [researchgate.net]

9. Rapid incorporation kinetics and improved fidelity of a novel class of 3′-OH unblocked
reversible terminators - PMC [pmc.ncbi.nlm.nih.gov]

10. 3′-O-modified nucleotides as reversible terminators for pyrosequencing - PMC
[pmc.ncbi.nlm.nih.gov]

11. 3'-O-modified nucleotides as reversible terminators for pyrosequencing - PubMed
[pubmed.ncbi.nlm.nih.gov]

12. A Comprehensive Review of Performance of Next-Generation Sequencing Platforms -
PMC [pmc.ncbi.nlm.nih.gov]

13. researchgate.net [researchgate.net]

14. researchgate.net [researchgate.net]

15. DNA sequencing by synthesis using 3′-O-azidomethyl nucleotide reversible terminators
and surface-enhanced Raman spectroscopic detection - PMC [pmc.ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.benchchem.com/product/b15142514?utm_src=pdf-custom-synthesis#bc-rfq
https://www.aatbio.com/resources/faq-frequently-asked-questions/What-is-a-reversible-terminator-used-in-next-generation-sequencing-NGS
https://www.aatbio.com/resources/faq-frequently-asked-questions/What-is-a-reversible-terminator-used-in-next-generation-sequencing-NGS
https://geneticeducation.co.in/what-and-why-is-reversible-terminator-used-in-ngs/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4357665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4357665/
https://www.biosyn.com/tew/Reversible-Sequence-Terminators-for-Next-generation-Sequencing-by-Synthesis.aspx
https://www.biosyn.com/tew/Reversible-Sequence-Terminators-for-Next-generation-Sequencing-by-Synthesis.aspx
https://www.aatbio.com/resources/faq-frequently-asked-questions/What-types-of-reversible-terminators-are-available-for-next-generation-sequencing-NGS
https://www.aatbio.com/resources/faq-frequently-asked-questions/What-types-of-reversible-terminators-are-available-for-next-generation-sequencing-NGS
https://m.youtube.com/watch?v=bcNcFFvghRk
https://academic.oup.com/gpb/article-pdf/11/1/34/57484810/gpb_11_1_34.pdf
https://www.researchgate.net/figure/Several-commercial-reversible-terminators-Three-different-3-blocked-reversible_fig2_235646817
https://pmc.ncbi.nlm.nih.gov/articles/PMC3424534/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3424534/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2034218/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2034218/
https://pubmed.ncbi.nlm.nih.gov/17923668/
https://pubmed.ncbi.nlm.nih.gov/17923668/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9537002/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9537002/
https://www.researchgate.net/publication/235646817_The_History_and_Advances_of_Reversible_Terminators_Used_in_New_Generations_of_Sequencing_Technology
https://www.researchgate.net/figure/Schematic-showing-sequencing-during-synthesis-using-3-O-blocking-reversible-terminators_fig5_235646817
https://pmc.ncbi.nlm.nih.gov/articles/PMC4226440/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4226440/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. DNA sequencing by synthesis using 3′-O-azidomethyl nucleotide reversible terminators
and surface-enhanced Raman spectroscopic detection - RSC Advances (RSC Publishing)
[pubs.rsc.org]

17. Virtual Terminator nucleotides for next generation DNA sequencing - PMC
[pmc.ncbi.nlm.nih.gov]

18. mynucleus.com [mynucleus.com]

19. quora.com [quora.com]

20. DNA Sequencing Technologies Compared: Illumina, Nanopore and PacBio
[synapse.patsnap.com]

21. bridgeinformatics.com [bridgeinformatics.com]

To cite this document: BenchChem. [A Comparative Guide to Reversible Terminators for
Next-Generation Sequencing]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142514/docs#a-comparative-guide-to-reversible-
terminators-for-next-generation-sequencing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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